Cas no 896305-23-0 (2-{5-benzyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide)

• Product Name: 2-{5-benzyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide
• CAS No: 896305-23-0
• MF: C₂₁H₁₈N₆O₃S
• MW: 434.471022129059
• CID: 5903057
• PubChem ID: 16802882
• Update Time: 2025-06-03

2-{5-benzyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS016372696
• F2563-0665
• 2-[(5-benzyl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-nitrophenyl)acetamide
• 896305-23-0
• 2-{[5-benzyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-nitrophenyl)acetamide
• 2-((5-benzyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-nitrophenyl)acetamide
• 2-{5-benzyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide

• Inchi： 1S/C21H18N6O3S/c28-20(22-17-8-10-18(11-9-17)27(29)30)15-31-21-24-23-19(14-16-6-2-1-3-7-16)26(21)25-12-4-5-13-25/h1-13H,14-15H2,(H,22,28)
• InChI Key： FZMODBALJBLTFU-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)[N+](=O)[O-])=O)C1=NN=C(CC2C=CC=CC=2)N1N1C=CC=C1

Computed Properties

• Exact Mass: 434.11610963g/mol
• Monoisotopic Mass: 434.11610963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 136Ų

Additional information on 2-{5-benzyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide

2-{5-Benzyl-4-(1H-Pyrrol-1-yl)-4H-1,2,4-Triazol-3-ylsulfanyl}-N-(4-Nitrophenyl)acetamide (CAS No. 896305-23-0): A Comprehensive Overview

2-{5-Benzyl-4-(1H-Pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide (CAS No. 896305-23-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

The molecular formula of 2-{5-Benzyl-4-(1H-Pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide is C₂₀H₁₈N₆O₃S, with a molecular weight of approximately 406.45 g/mol. The compound features a central triazole ring substituted with a benzyl group and a pyrrole moiety, along with an acetamide functional group attached to a nitrophenyl moiety. These structural elements contribute to its unique chemical and biological properties.

The presence of the nitro group imparts significant electronic effects, enhancing the compound's reactivity and potential for forming stable complexes with various biomolecules. The sulfanyl (thioether) linkage between the triazole and acetamide moieties further adds to its structural complexity and versatility. The compound is typically synthesized through multi-step reactions involving the coupling of appropriate intermediates under controlled conditions.

Synthesis Methods

The synthesis of 2-{5-Benzyl-4-(1H-Pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide involves several key steps. One common approach begins with the preparation of the triazole core through a reaction between an appropriate nitrile and hydrazine in the presence of a catalyst. The resulting triazole is then functionalized by introducing the benzyl and pyrrole substituents through selective substitution reactions. Finally, the acetamide and nitrophenyl moieties are introduced via coupling reactions under optimized conditions.

Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound. For instance, the use of microwave-assisted synthesis has significantly reduced reaction times and improved yields. Additionally, green chemistry principles have been applied to minimize waste generation and enhance sustainability in the production process.

Biological Activities

2-{5-Benzyl-4-(1H-Pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide has been extensively studied for its biological activities. One of its most notable properties is its potent anti-inflammatory activity. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, this compound also exhibits significant antioxidant properties. Studies have demonstrated that it can scavenge free radicals and protect cells from oxidative stress-induced damage. This dual mechanism of action—anti-inflammatory and antioxidant—further enhances its therapeutic potential.

In addition to these activities, preliminary studies have suggested that 2-{5-Benzyl-4-(1H-Pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide may possess anticancer properties. It has been shown to induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. However, further research is needed to fully elucidate its mechanisms of action and evaluate its potential as an anticancer agent.

Clinical Applications and Research Advancements

The potential clinical applications of 2-{5-Benzyl-4-(1H-Pyrrol-1-y)-4H-l,2,l-triazol-l ylsulfanyl}-N-(l-nitropheny l)acetamide are currently being explored through various preclinical studies. Early results have shown promising outcomes in animal models of inflammatory diseases, where the compound has demonstrated significant efficacy in reducing inflammation and improving disease symptoms.

In parallel with these preclinical studies, efforts are underway to optimize the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential side effects. Techniques such as prodrug design and nanoparticle formulations are being investigated to improve its delivery to target tissues.

Conclusion

2-{5-Benzyl-4-(1H-Pyrrol-l yl)-l H-l , 2 , 3 -triazol - 3 - ylsulfanyl } - N - ( 4 - nitropheny l ) acetamide (CAS No. 896305-23-0) represents a promising molecule with diverse biological activities that hold significant therapeutic potential. Its unique chemical structure confers it with potent anti-inflammatory, antioxidant, and potentially anticancer properties. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications.

As advancements in synthetic methodologies improve its production efficiency and green chemistry principles enhance sustainability, this compound is poised to play a crucial role in the development of novel therapeutic agents for a range of diseases. Future studies will likely focus on optimizing its pharmacological properties and advancing it through clinical trials to bring it closer to practical application in medicine.